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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate

chemical reagent is a critical decision that can significantly impact experimental outcomes. This

guide provides an objective comparison of sodium thiosulfate and calcium thiosulfate across

several key research applications. By presenting supporting experimental data, detailed

methodologies, and clear visualizations of mechanisms, this document aims to facilitate

informed decisions in your research endeavors.

Gold Leaching: An Eco-Friendly Alternative to
Cyanide
The use of thiosulfate as a lixiviant for gold extraction has gained traction as a less toxic

alternative to traditional cyanidation. The choice between sodium and calcium thiosulfate

involves a trade-off between leaching efficiency and reagent consumption.

Comparative Performance: Gold Leaching
Experimental evidence suggests that the cation (Ca²⁺ vs. Na⁺) plays a crucial role in the gold

leaching process. While calcium thiosulfate often demonstrates higher gold dissolution rates,

sodium thiosulfate is associated with greater stability and lower consumption.[1]
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Parameter Sodium Thiosulfate
Calcium
Thiosulfate

Key Observations

Gold Leaching

Efficiency
Generally Lower Generally Higher

Calcium ions may

enhance the kinetics

of gold dissolution.[1]

Thiosulfate

Consumption
Lower Higher

Sodium thiosulfate

exhibits greater

stability, leading to

reduced reagent loss.

[1]

Optimal pH Range 8 - 10 8 - 10

Both systems operate

in a similar alkaline pH

range to maintain

thiosulfate stability.[1]

Typical Temperature 40 - 60°C 40 - 60°C

Leaching rates for

both are temperature-

dependent.[1]

Typical Concentration 0.1 - 0.7 M 0.05 - 0.15 M

Optimal

concentrations vary

based on ore

characteristics.[1]

Mechanism of Action: Thiosulfate Gold Leaching
The leaching of gold in a thiosulfate system is an electrochemical process. It typically involves

an oxidant, such as the cupric ammine complex [Cu(NH₃)₄]²⁺, to oxidize metallic gold (Au) to

Au⁺. The thiosulfate ion (S₂O₃²⁻) then complexes with the gold ion to form a stable, soluble

gold-thiosulfate complex, [Au(S₂O₃)₂]³⁻.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104663#sodium-thiosulfate-vs-calcium-thiosulfate-
for-specific-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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